![molecular formula C23H24N2OS B2392355 2-(3-methoxyphenyl)-1-phenethyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione CAS No. 831215-18-0](/img/structure/B2392355.png)
2-(3-methoxyphenyl)-1-phenethyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of quinazoline, a class of organic compounds with a wide range of biological activities. Quinazolines are heterocyclic compounds, containing a two-ring system with a benzene ring fused to a pyrimidine ring .
Molecular Structure Analysis
The molecular structure of such compounds can be analyzed using techniques like NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and Mass Spectrometry .Chemical Reactions Analysis
Quinazoline derivatives can undergo a variety of chemical reactions, including electrophilic substitution, oxidation, and reduction .Physical And Chemical Properties Analysis
The physical and chemical properties of such compounds can be determined using various analytical techniques. For example, the melting point can be determined using a melting point apparatus, and the solubility can be determined using various solvents .Scientific Research Applications
- Research has explored the anticancer potential of this compound due to its unique structure. It may inhibit specific cancer cell lines or pathways, making it a promising candidate for further investigation .
- The quinazoline scaffold has been associated with neuroprotective properties. Researchers have studied derivatives like this one for their ability to protect neurons from oxidative stress, inflammation, and neurodegenerative diseases .
- Some quinazoline derivatives exhibit antiviral effects. Investigating this compound’s interaction with viral proteins or its impact on viral replication could provide valuable insights for antiviral drug development .
- The presence of phenyl and methoxy groups suggests anti-inflammatory activity. Researchers have explored similar compounds for their ability to modulate inflammatory pathways, potentially aiding in the treatment of inflammatory diseases .
- Quinazoline derivatives have been investigated for their analgesic effects. This compound’s unique structure may contribute to pain relief mechanisms, making it an interesting candidate for further studies .
- Beyond its direct applications, this compound can serve as a building block for synthesizing other molecules. Researchers use it as a precursor in the development of novel pharmaceuticals .
- Investigating the interactions of this compound with biological targets (enzymes, receptors, etc.) can provide valuable information for drug discovery. Its structural features make it an attractive starting point for designing new bioactive molecules .
- The compound’s retro-Michael reaction potential has been explored. Understanding its reactivity and selectivity in such reactions can contribute to synthetic methodologies and organic chemistry research .
Anticancer Properties
Neuroprotective Effects
Antiviral Activity
Anti-Inflammatory Potential
Analgesic Properties
Pharmaceutical Intermediates
Chemical Biology and Drug Discovery
Retro-Michael Reactions
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(3-methoxyphenyl)-1-(2-phenylethyl)-5,6,7,8-tetrahydroquinazoline-4-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2OS/c1-26-19-11-7-10-18(16-19)22-24-23(27)20-12-5-6-13-21(20)25(22)15-14-17-8-3-2-4-9-17/h2-4,7-11,16H,5-6,12-15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVOMPVBGEYHCOS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC(=S)C3=C(N2CCC4=CC=CC=C4)CCCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.